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Introduction
3-Phenyl-2,4(1H,3H)-quinazolinedione is a heterocyclic compound of significant interest in

medicinal chemistry and drug development. Its core structure, the quinazolinedione scaffold, is

found in a variety of biologically active molecules.[1][2] Accurate structural elucidation and

characterization of this compound are paramount for its application in research and

development. This technical guide provides an in-depth analysis of 3-Phenyl-2,4(1H,3H)-
quinazolinedione using fundamental spectroscopic techniques: Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

This document is intended for researchers, scientists, and professionals in drug development,

offering a detailed examination of the spectral data and the underlying principles of each

analytical method. The experimental protocols and data interpretation are presented to be self-

validating, ensuring scientific integrity and trustworthiness.

Molecular Structure
The structural formula of 3-Phenyl-2,4(1H,3H)-quinazolinedione is presented below. The

numbering of the atoms is provided to facilitate the discussion of the NMR data.

[C₁₄H₁₀N₂O₂]⁺·
m/z = 238
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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